Cas no 2172110-97-1 (2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid
• CAS No: 2172110-97-1
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 5937294
• PubChem ID: 165809855
• Update Time: 2025-06-08

2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid
• 2-{N-cyclopropyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetamido}acetic acid
• 2172110-97-1
• EN300-1510379

• Inchi： 1S/C27H31N3O5/c31-25(30(16-26(32)33)19-9-10-19)15-29-13-11-18(12-14-29)28-27(34)35-17-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,18-19,24H,9-17H2,(H,28,34)(H,32,33)
• InChI Key： VIYLCJAPXNNJEJ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid

Comprehensive Analysis of 2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid (CAS No. 2172110-97-1)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid (CAS No. 2172110-97-1) has emerged as a compound of significant interest. This molecule, characterized by its Fmoc-protected amino acid structure, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely utilized in drug discovery and biotechnology. Researchers and industry professionals are increasingly focusing on this compound due to its unique properties, such as its ability to facilitate the synthesis of complex peptides with high purity and yield.

The compound's piperidine and cyclopropyl moieties contribute to its structural versatility, making it a valuable building block in the design of novel therapeutics. Recent studies highlight its potential applications in the development of peptide-based drugs, which are gaining traction as alternatives to traditional small-molecule pharmaceuticals. With the growing demand for personalized medicine and targeted therapies, 2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid is poised to play a crucial role in addressing unmet medical needs.

One of the most searched topics in the context of peptide synthesis is the optimization of Fmoc-based strategies. The Fmoc (9-fluorenylmethoxycarbonyl) group in this compound is a cornerstone of modern peptide chemistry, offering advantages such as mild deprotection conditions and compatibility with a wide range of functional groups. This aligns with the industry's shift toward greener and more sustainable synthetic methodologies, a trend that resonates with environmentally conscious researchers.

Another area of interest is the compound's potential role in drug delivery systems. Its amino acid backbone and piperidine ring structure make it a candidate for conjugation with other bioactive molecules, enhancing their stability and bioavailability. This is particularly relevant in the context of bioconjugation and prodrug design, where researchers are exploring innovative ways to improve therapeutic efficacy and reduce side effects.

From a technical standpoint, the synthesis and purification of 2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid require meticulous attention to detail. Analytical techniques such as HPLC and mass spectrometry are essential for ensuring the compound's purity and identity. These methods are frequently discussed in online forums and scientific communities, reflecting their importance in quality control and regulatory compliance.

In conclusion, 2-{N-cyclopropyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}acetic acid (CAS No. 2172110-97-1) represents a cutting-edge tool in peptide chemistry and drug development. Its unique structural features and broad applicability make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of advancements in pharmaceutical synthesis and therapeutic design.